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For Researchers, Scientists, and Product Development Professionals

This technical guide provides a comprehensive overview of N-alkoxy hindered amine flame

retardants (NOR-HALS), a class of non-halogenated additives offering a unique combination of

flame retardancy, UV stability, and thermal stability to polymeric materials. This document

details their mechanism of action, synthesis, performance data in various polymers, and the

experimental protocols used for their evaluation.

Introduction to N-Alkoxy Hindered Amine Flame
Retardants
N-alkoxy hindered amine light stabilizers (NOR-HALS) are a development stemming from

traditional hindered amine light stabilizers (HALS), which have a long history of use as UV

stabilizers in polymers. It was discovered that the introduction of an N-alkoxy group to the

hindered amine structure imparts significant flame retardant properties.[1][2] These additives

are particularly effective in polyolefins such as polypropylene (PP) and polyethylene (PE), and

can be used in thin-section applications like fibers and films at low concentrations, often as low

as 0.5-1.0 wt%.[1][3] NOR-HALS are considered environmentally friendly alternatives to

halogenated flame retardants, which are facing increasing regulatory pressure due to concerns

about their environmental and health impacts.[4]
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1143032?utm_src=pdf-interest
https://manu56.magtech.com.cn/progchem/EN/Y2011/V23/I6/1189
https://www.researchgate.net/publication/286465861_Flame_retardant_based_on_N-alkoxyoxy_hindered_amines_and_their_application_in_polyolefins
https://manu56.magtech.com.cn/progchem/EN/Y2011/V23/I6/1189
http://tamtranco.com/UserFiles/File/Phu%20Gia/chong%20chay/Flamestab_NOR_116_TDS_1473784900.pdf
https://www.specialchem.com/polymer-additives/product/basf-flamestab-nor-116
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary flame retardant mechanism of NOR-HALS is based on their ability to act as radical

scavengers in both the gas and condensed phases of combustion.[1][2] Upon thermal

decomposition, the relatively weak N-O bond in the NOR-HALS molecule cleaves, generating

highly reactive nitroxyl radicals (>NO•) and alkyl radicals (R•).[5] These radicals interfere with

the radical chain reactions of combustion, effectively quenching the fire.

The key steps in the radical scavenging cycle are:

Initiation: Thermal decomposition of the NOR-HALS to form nitroxyl and alkyl radicals.

Propagation (Interference): The generated radicals, particularly the nitroxyl radicals, trap the

highly reactive H• and OH• radicals that propagate the fire. This converts them into more

stable, non-propagating species.

Termination: The radical scavenging process terminates the combustion chain reaction,

leading to flame extinguishment.

This mechanism is highly efficient, allowing for effective flame retardancy at low additive

loadings.
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Figure 1: Simplified signaling pathway of the radical scavenging mechanism of NOR-HALS in
the gas phase.

Synthesis of N-Alkoxy Hindered Amine Flame
Retardants
The synthesis of NOR-HALS generally involves a multi-step process starting from 2,2,6,6-

tetramethylpiperidine derivatives.[1][2] A common route involves the oxidation of a hindered

amine to the corresponding nitroxyl radical, followed by reaction with an alkyl radical source to

form the N-alkoxy amine. The specific alkyl group (R in >N-OR) can be varied to fine-tune the

properties of the flame retardant, such as its thermal stability and compatibility with the polymer

matrix.

Performance Data of NOR-HALS
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The effectiveness of NOR-HALS as flame retardants is evaluated using various standard tests,

including the Limiting Oxygen Index (LOI), UL-94 vertical burn test, and cone calorimetry. The

following tables summarize performance data for NOR-HALS in different polymers.

Table 1: Limiting Oxygen Index (LOI) and UL-94 Classification of Polymers with NOR-HALS

Polymer
Matrix

NOR-
HALS
Additive

Concentr
ation
(wt%)

Other
Additives

LOI (%)
UL-94
Rating

Referenc
e(s)

Polypropyl

ene (PP)

Flamestab

® NOR®

116

1.0 None 24.2 VTM-2 [6]

PP / IFR

Flamestab

® NOR®

116

0.5
24.5%

APP/PER
35.0 V-0 [7]

PP
Neat

(Control)
0 None 18.5 No Rating [7]

PP / IFR
Neat

(Control)
0

25%

APP/PER
31.0 No Rating [7]

Polyamide

6 (PA6)
- - - 25.0 - [8]

PA6 PHED 10.0 - 26.9 - [8]

PA6 PHED 15.0 - 27.8 - [8]

Table 2: Cone Calorimetry Data for Polypropylene with NOR-HALS
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Formulation
Time to
Ignition (s)

Peak Heat
Release Rate
(pHRR)
(kW/m²)

Total Heat
Release (THR)
(MJ/m²)

Reference(s)

PP (Control) - - - [9]

PP + IFR - - - [7]

PP + IFR + 0.5%

NOR 116
-

Significantly

Reduced

Significantly

Reduced
[7]

Note: Specific quantitative values for cone calorimetry can vary significantly with test

conditions. The general trend observed is a reduction in heat release with the addition of NOR-

HALS.

Experimental Protocols
The following are detailed methodologies for key experiments cited in the evaluation of NOR-

HALS.

Limiting Oxygen Index (LOI) - ASTM D2863
The Limiting Oxygen Index test determines the minimum concentration of oxygen in a flowing

mixture of oxygen and nitrogen that will just support flaming combustion of a material.

Methodology:

Specimen Preparation: A small, vertically oriented specimen of the material is prepared

according to the standard.

Test Apparatus: The specimen is placed in a transparent chimney through which a controlled

mixture of oxygen and nitrogen flows upwards.

Ignition: The top of the specimen is ignited with a pilot flame.

Oxygen Concentration Adjustment: The oxygen concentration in the gas mixture is

systematically varied.
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Determination of LOI: The LOI is the minimum oxygen concentration, expressed as a volume

percentage, at which the flame is self-sustaining.

Start

Prepare Vertical
Specimen

Place in Chimney

Establish O2/N2 Flow

Ignite Top of
Specimen

Observe Burning
Behavior

Flame Self-Sustaining?

Adjust O2
Concentration

No

Record O2
Concentration (LOI)

Yes

End

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 2: Experimental workflow for the Limiting Oxygen Index (LOI) test.

UL-94 Vertical Burn Test
The UL-94 test is a widely used standard for assessing the flammability of plastic materials.

The vertical burn test is more stringent than the horizontal test.

Methodology:

Specimen Preparation: A rectangular bar of the material is prepared to specified dimensions.

Test Setup: The specimen is clamped vertically. A piece of cotton is placed below the

specimen to detect flaming drips.

Flame Application: A burner flame is applied to the bottom of the specimen for 10 seconds

and then removed. The afterflame time is recorded.

Second Flame Application: A second 10-second flame application is performed after the first

afterflame ceases. The afterflame and afterglow times are recorded.

Classification: The material is classified as V-0, V-1, or V-2 based on the afterflame and

afterglow times, and whether flaming drips ignite the cotton.

Cone Calorimetry - ASTM E1354
The cone calorimeter is one of the most effective bench-scale instruments for characterizing

the fire behavior of materials. It measures parameters such as the time to ignition (TTI), heat

release rate (HRR), and total heat released (THR).

Methodology:

Specimen Preparation: A flat specimen of the material is prepared.

Test Apparatus: The specimen is placed horizontally under a conical radiant heater.

Heat Flux: The specimen is exposed to a controlled level of radiant heat flux.
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Ignition: A spark igniter is used to ignite the gases emitted from the decomposing material.

Data Collection: The instrument continuously measures the oxygen concentration in the

exhaust gas to calculate the heat release rate based on the oxygen consumption principle.

Mass loss is also recorded.

Structure-Performance Relationship
The flame retardant efficacy of NOR-HALS is influenced by the chemical structure, particularly

the nature of the N-alkoxy group. While detailed quantitative structure-activity relationship

(QSAR) studies are not extensively published, some general principles can be inferred. The

stability of the N-O bond and the volatility of the NOR-HALS molecule play a crucial role. A

bond that is too stable will not cleave at the appropriate temperature to release the radical

scavenging species. Conversely, a molecule that is too volatile may escape from the polymer

matrix before it can exert its flame-retardant effect. The ideal NOR-HALS has a decomposition

profile that is well-matched to the decomposition of the host polymer.
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Figure 3: Logical relationship between the structure of NOR-HALS and their flame retardant
performance.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1143032?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synergistic Effects
NOR-HALS can exhibit synergistic effects when combined with other flame retardants, such as

phosphorus-based compounds.[1][2] This synergy can lead to improved flame retardant

performance at lower total additive loadings. The NOR-HALS can interact with the

decomposition products of the other flame retardants, enhancing the overall radical scavenging

activity or promoting the formation of a protective char layer.[7]

Conclusion
N-alkoxy hindered amine flame retardants represent a significant advancement in halogen-free

flame retardant technology. Their unique radical scavenging mechanism provides excellent

flame retardancy, particularly in polyolefins, at low concentrations. Furthermore, they offer the

added benefits of UV and thermal stability. Understanding their performance characteristics

and the experimental methods for their evaluation is crucial for researchers and developers

working to create safer and more environmentally friendly polymeric materials. Further

research into the structure-performance relationships of NOR-HALS will likely lead to the

development of even more efficient and tailored flame retardant solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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